N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide

• IUPAC Name: 4-N-(3-fluoro-4-methylphenyl)-1-N-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C19H22FN3O2S/c1-13-4-5-15(11-17(13)20)22-18(24)14-6-8-23(9-7-14)19(25)21-12-16-3-2-10-26-16/h2-5,10-11,14H,6-9,12H2,1H3,(H,21,25)(H,22,24)
• InChI Key: OXDAZWQRBUHPLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)C(=O)NCC3=CC=CS3)F
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol
• CAS No.: 1226429-69-1

Description

N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide is a useful research compound. Its molecular formula is C19H22FN3O2S and its molecular weight is 375.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuropharmacology and CNS Disorders

Compounds structurally related to N4-(3-fluoro-4-methylphenyl)-N1-(thiophen-2-ylmethyl)piperidine-1,4-dicarboxamide have been investigated for their potential in treating central nervous system (CNS) disorders, including depression, anxiety, and schizophrenia. For example, derivatives of piperidine have shown to act as potent and selective agonists at 5-HT1A receptors, indicating their potential as antidepressants with significant oral activity and marked antidepressant potential (Vacher, Bonnaud, Funes, Jubault, Koek, Assié, Cosi, & Kleven, 1999). Additionally, certain piperidine derivatives have been highlighted for their non-cataleptogenic, centrally acting dopamine D-2 and serotonin 5-HT2 antagonistic activities, suggesting their use in atypical neuroleptic treatments (Perregaard, Arnt, Bogeso, Hyttel, & Sanchez, 1992).

Oncology

In the field of oncology, research has focused on the development of novel kinase inhibitors for the treatment of various cancers. Compounds related to this compound have been explored for their antineoplastic properties. For instance, flumatinib, a tyrosine kinase inhibitor, has been studied for its metabolism and potential application in treating chronic myelogenous leukemia (CML), highlighting the importance of understanding the metabolic pathways of such compounds for their effective therapeutic use (Gong, Chen, Deng, & Zhong, 2010).

Neuroinflammation Imaging

The development of PET imaging ligands targeting neuroinflammatory processes is another area of interest. Specifically, compounds structurally related to the specified compound have been synthesized for imaging of colony-stimulating factor 1 receptor (CSF1R), an emerging target in neuroinflammation imaging. This research underscores the potential of such compounds in diagnosing and studying neurodegenerative diseases, including Alzheimer's disease (Lee, Park, Kim, Woo, Choi, Lee, & Choe, 2022).

Corrosion Inhibition

Beyond biomedical applications, related compounds have also been evaluated for their role in corrosion inhibition, demonstrating the versatility of these chemical structures. For instance, studies have shown the effectiveness of piperidine derivatives as corrosion inhibitors for steel in acidic environments, highlighting their potential in industrial applications (Rajendraprasad, Ali, & Prasanna, 2020).